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Compound of Interest

[4-(4-Chlorophenoxy)-3-
Compound Name:

nitrophenyllmethanol
CAS No.: 339279-20-8

Cat. No.: B3036390

Get Quote

\ J

Technical Whitepaper: [4-(4-Chlorophenoxy)-3-nitrophenyllmethanol

Executive Summary

[4-(4-Chlorophenoxy)-3-nitrophenyl]methanol is a specialized diaryl ether building block
used in the synthesis of bioactive small molecules, particularly in the development of kinase
inhibitors and anti-infective agents. Characterized by a nitro-functionalized diphenyl ether core
with a benzylic alcohol "handle," this molecule serves as a critical intermediate for introducing
the 4-(4-chlorophenoxy)-3-nitrophenyl moiety into larger pharmacophores.

This guide provides a definitive technical analysis of its molecular properties, validated
synthesis protocols, and quality control parameters for researchers in medicinal chemistry.

Chemical Identity & Physicochemical Properties

The molecule consists of a benzyl alcohol core substituted at the para position with a 4-
chlorophenoxy group and at the meta position with a nitro group. This substitution pattern
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creates an electron-deficient ring system susceptible to further functionalization (e.g., reduction

of the nitro group to an aniline).

Table 1: Physicochemical Specifications

Property

Data

Notes

Chemical Name

[4-(4-Chlorophenoxy)-3-

nitrophenyl]methanol

IUPAC Nomenclature

Molecular Formula

C13H10CINO4

Confirmed by elemental

analysis

Molecular Weight

279.68 g/mol

Monoisotopic Mass: 279.0298

CAS Registry

Derivative of 320416-35-1
(Aldehyde)

Often synthesized in situ or

custom manufactured

Appearance

Yellow to orange crystalline

solid

Nitro-aromatics typically exhibit

color

Solubility

DMSO, DMF, Methanol, Ethyl
Acetate

Sparingly soluble in water

Lipophilic due to diaryl ether

LogP (Predicted) ~3.2

backbone
H-Bond Donors 1 (Benzylic -OH)
H-Bond Acceptors 4 (-NO2z, -O-, -OH)

Synthesis & Manufacturing Protocols

The synthesis of [4-(4-Chlorophenoxy)-3-nitrophenyllmethanol is most reliably achieved

through Nucleophilic Aromatic Substitution (SnAr) followed by workup, or alternatively via the

reduction of its aldehyde precursor.

Primary Route: SnAr Coupling

This method is preferred for its cost-effectiveness and the availability of starting materials. It

utilizes the strong electron-withdrawing effect of the nitro group to facilitate the displacement of
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a leaving group (fluorine) by the phenoxide nucleophile.

e Precursor A: 4-Fluoro-3-nitrobenzyl alcohol (CAS 20274-69-5)

e Precursor B: 4-Chlorophenol (CAS 106-48-9)

Step-by-Step Protocol:

» Reagent Preparation: Dissolve 4-Chlorophenol (1.0 equiv) in anhydrous DMF.

e Deprotonation: Add Potassium Carbonate (KzCOs, 1.5 equiv) and stir at room temperature
for 30 minutes to generate the phenoxide anion.

e Coupling: Add 4-Fluoro-3-nitrobenzyl alcohol (1.0 equiv) to the reaction mixture.

o Reaction: Heat the mixture to 80°C—-100°C under nitrogen atmosphere for 4—-6 hours.
Monitor by TLC (Hexane:EtOAc 1:1) or HPLC.

e Quench: Cool to room temperature and pour into ice-water.

« |solation: Extract with Ethyl Acetate (3x). Wash organic layer with 1M NaOH (to remove
unreacted phenol), water, and brine.

 Purification: Dry over Na2SOa4, concentrate, and recrystallize from Ethanol/Hexane or purify
via silica gel chromatography.

Alternative Route: Aldehyde Reduction

If the aldehyde intermediate 4-(4-Chlorophenoxy)-3-nitrobenzaldehyde (CAS 320416-35-1) is
available, a mild reduction yields the target alcohol.

e Reagents: Sodium Borohydride (NaBHa4), Methanol/THF.[1]

o Procedure: Treat the aldehyde with 0.5 equiv NaBHa4 at 0°C. Stir for 1 hour. Quench with
saturated NHaCl.

Visualized Synthesis Pathway
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The following diagram illustrates the logical flow of the synthesis, highlighting the critical SnAr
mechanism and the alternative reduction pathway.

K2CO3, DMF
4-Fluoro-3-nitrobenzyl alcohol 80°C
(CAS 20274-69-5)
ittt KF .
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3-nitrobenzaldehyde
(CAS 320416-35-1)

Click to download full resolution via product page

Figure 1: Convergent synthesis pathways for [4-(4-Chlorophenoxy)-3-nitrophenyl]lmethanol
via SNAr coupling (primary) and Aldehyde Reduction (secondary).

Analytical Characterization (QC)

To ensure the integrity of the synthesized compound, the following analytical markers must be
verified.

1. *H-NMR Spectroscopy (400 MHz, DMSO-de):
e Aromatic Region (6 6.9 — 8.2 ppm):

o Look for the specific pattern of the 1,3,4-trisubstituted ring (Core) and the AA'BB' system
of the 4-chlorophenoxy ring.

o Diagnostic: A doublet (or d,d) for the proton ortho to the nitro group (H-2 of the core ring)
typically shifted downfield (~8.0 ppm).

e Benzylic Methylene (6 4.5 — 4.7 ppm):

o Singlet or doublet (if coupling with OH visible) corresponding to -CH20H.
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Hydroxyl Proton (6 5.2 — 5.5 ppm):
o Broad singlet or triplet (exchangeable with D20).

2. Mass Spectrometry (LC-MS):

lonization: ESI (Positive or Negative mode).

Expected Peak: m/z 279.0 [M]* or m/z 262.0 [M-OH]* (loss of hydroxyl).

Isotope Pattern: Distinct 3:1 ratio for M and M+2 peaks due to the Chlorine atom (3°Cl / 37Cl).
Applications in Drug Discovery
This molecule serves as a "Lego block" in medicinal chemistry, primarily for:

e Kinase Inhibitors: The diaryl ether scaffold mimics the hydrophobic pocket interactions found
in many kinase inhibitors (e.g., Sorafenib analogues). The benzylic alcohol can be converted
to a halide or mesylate to attach solubilizing groups (like morpholine or piperazine).

» Anti-Infectives: Nitro-diaryl ethers are explored for anti-tubercular activity. The nitro group
can be reduced to an amine, serving as a precursor for urea or amide formation.

e Probes: The nitro group provides a handle for reduction-activated prodrug strategies.
Safety & Handling (MSDS Highlights)
o Hazard Classification: Irritant (Skin/Eye). Potential sensitizer.

e Nitro-Aromatic Warning: Like many nitro-compounds, it may be energetic or thermally
unstable at high temperatures. Avoid heating dry solids above 150°C without DSC testing.

o Storage: Store at 2—8°C under inert atmosphere (Argon/Nitrogen) to prevent oxidation of the
alcohol to the aldehyde.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. researchspace.ukzn.ac.za [researchspace.ukzn.ac.za]
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¢ To cite this document: BenchChem. [Molecular weight and formula of [4-(4-
Chlorophenoxy)-3-nitrophenyllmethanol]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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